
Proper Disposal of 2-Furoylglycine: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Furoylglycine

Cat. No.: B1328790 Get Quote

This document provides essential safety and logistical information for the proper disposal of 2-
Furoylglycine, ensuring the safety of laboratory personnel and compliance with environmental

regulations. The following procedures are designed for researchers, scientists, and drug

development professionals.

Hazard Assessment and Safety Precautions
2-Furoylglycine is classified as a chemical that can cause skin, eye, and respiratory irritation.

It is also a combustible solid. Therefore, appropriate personal protective equipment (PPE) must

be worn when handling this compound for disposal.

Table 1: Hazard and Safety Information for 2-Furoylglycine
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Hazard
Classification

GHS Hazard Codes
Precautionary
Statements

Required PPE

Skin Irritant (Category

2)
H315

P264, P280,

P302+P352

Chemical-resistant

gloves, Lab coat

Eye Irritant (Category

2)
H319

P280,

P305+P351+P338

Safety goggles or face

shield

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory Tract

Irritation

H335
P261, P271,

P304+P340

Respiratory protection

(if dust is generated)

Combustible Solid -
Keep away from heat

and open flames
-

Waste Segregation and Container Management
Proper segregation and containment of 2-Furoylglycine waste are critical to prevent accidental

reactions and ensure compliant disposal.

Step-by-Step Waste Collection Protocol:

Designate a Waste Container: Use a dedicated, chemically compatible container for 2-
Furoylglycine waste. A high-density polyethylene (HDPE) container with a secure screw-top

lid is recommended for solid waste.

Labeling: Immediately label the waste container as "Hazardous Waste." The label must

include:

The full chemical name: "2-Furoylglycine"

CAS Number: 5657-19-2

The date the waste was first added.

Appropriate hazard pictograms (e.g., irritant).
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Segregation:

Solid Waste: Collect solid 2-Furoylglycine, contaminated weighing boats, and disposable

lab supplies (e.g., gloves, wipes) in the designated solid waste container.

Liquid Waste: If 2-Furoylglycine is in a solution, collect it in a separate, clearly labeled

liquid hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Incompatible Wastes: Avoid mixing 2-Furoylglycine waste with strong oxidizing agents.

Disposal Procedures
The disposal of 2-Furoylglycine must be handled through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal service.

Experimental Protocol for Final Disposal:

Storage of Waste: Store the sealed and labeled hazardous waste container in a designated,

well-ventilated, and secure area within the laboratory. This area should be away from general

lab traffic and sources of ignition.

Arrange for Pickup: Once the waste container is full or the project is complete, contact your

institution's EHS department to schedule a chemical waste pickup.

Documentation: Complete any required waste disposal forms provided by your EHS

department, ensuring all information about the waste is accurate and complete.

Spill Management: In the event of a small spill, absorb the material with an inert absorbent

like vermiculite or sand. Collect the contaminated absorbent into a sealed container and

label it as hazardous waste. For larger spills, evacuate the area and contact your institution's

emergency response team.

Prohibited Disposal Methods:

DO NOT dispose of 2-Furoylglycine in the regular trash.

DO NOT dispose of 2-Furoylglycine down the sink or into any sanitary sewer system.
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DO NOT attempt to evaporate 2-Furoylglycine in a fume hood as a method of disposal.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Furoylglycine.
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Disposal Workflow for 2-Furoylglycine

Start: Generation of
2-Furoylglycine Waste

Assess Hazards
(Irritant, Combustible Solid)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Solid vs. Liquid)

Collect in Labeled
Solid Waste Container

Solid

Collect in Labeled
Liquid Waste Container

Liquid

Store in Designated
Secure Area

Contact EHS for
Waste Pickup

Complete Waste
Disposal Forms

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Furoylglycine.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 2-Furoylglycine, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific chemical hygiene plan and waste

disposal guidelines.

To cite this document: BenchChem. [Proper Disposal of 2-Furoylglycine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328790#2-furoylglycine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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